Cas no 887409-04-3 (N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide)

• Product name: N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide
• CAS No: 887409-04-3
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5362893

N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-11-oxo-3,4-dihydro-1H-dipyrido[2,3-b:1',2'-f]pyrimidine-2-carboxamide
• N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide

• Inchi： 1S/C18H22N4O2/c23-17-14-12-21(18(24)19-13-6-2-1-3-7-13)11-9-15(14)20-16-8-4-5-10-22(16)17/h4-5,8,10,13H,1-3,6-7,9,11-12H2,(H,19,24)
• InChI Key： LNFHBROIGHMRFW-UHFFFAOYSA-N
• SMILES： O=C(N1C([H])([H])C2C(N3C([H])=C([H])C([H])=C([H])C3=NC=2C([H])([H])C1([H])[H])=O)N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Additional information on N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide

N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide (CAS 887409-04-3): A Comprehensive Overview

The compound N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide (CAS 887409-04-3) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique triazatricyclic structure and carboxamide functional group make it a promising candidate for various pharmaceutical applications. Researchers and industry professionals are increasingly interested in this compound due to its potential therapeutic properties and its role in the development of novel bioactive molecules.

One of the most intriguing aspects of N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide is its complex molecular architecture. The triazatricyclo core, combined with the cyclohexyl substituent, offers a high degree of structural diversity, which is crucial for modulating biological activity. This compound is often discussed in the context of kinase inhibitors and enzyme modulators, as its scaffold resembles those found in several clinically relevant drugs. The presence of the carboxamide group further enhances its ability to interact with biological targets, making it a valuable tool for drug design.

In recent years, the demand for N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide has surged, particularly in the pharmaceutical and biotechnology sectors. This compound is frequently explored for its potential in treating inflammatory diseases and cancer, aligning with current trends in precision medicine and targeted therapies. Its mechanism of action is believed to involve the inhibition of key signaling pathways, which are often dysregulated in these conditions. As a result, it has become a focal point for researchers investigating small molecule therapeutics.

The synthesis of N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methodologies are particularly relevant in the context of green chemistry, as they reduce waste and energy consumption—a growing concern in modern chemical research. The compound's CAS 887409-04-3 identifier ensures precise tracking and regulatory compliance, which is essential for laboratory and industrial use.

From a commercial perspective, N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability can vary depending on purity and scale, but it remains a sought-after compound for academic and industrial labs. The rise of AI-driven drug discovery platforms has further amplified interest in this molecule, as computational models predict its compatibility with various biological targets.

In summary, N-cyclohexyl-2-oxo-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraene-5-carboxamide (CAS 887409-04-3) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.